Cas no 321915-31-5 (Litomeglovir)

• Product Name: Litomeglovir
• CAS No: 321915-31-5
• MF: C₂₅H₃₀N₄O₅S
• MW: 498.594504833221
• CID: 2715475
• Update Time: 2023-08-07

Litomeglovir Chemical and Physical Properties

Names and Identifiers

• [3-[4-[[5-(dimethylamino)naphthalen-1-yl]sulfonylamino]anilino]-2,2-dimethyl-3-oxopropyl] 2-aminoacetate
• Litomeglovir
• X2ZU9993TF
• 3-((4-((5-(dimethylamino)naphthalene)-1-sulfonamido)phenyl)amino)-2,2-dimethyl-3-oxopropyl glycinate
• Litomeglovir [INN]
• Q27293489
• 2-((4-((5-(Dimethylamino)-1-naphthyl)sulfonamido)phenyl)carbamoyl)-2-methylpropyl glycinate

• Inchi： 1S/C25H30N4O5S/c1-25(2,16-34-23(30)15-26)24(31)27-17-11-13-18(14-12-17)28-35(32,33)22-10-6-7-19-20(22)8-5-9-21(19)29(3)4/h5-14,28H,15-16,26H2,1-4H3,(H,27,31)
• InChI Key： JGBNAEIGTWFNMF-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2=C(C=CC=C12)N(C)C)(NC1C=CC(=CC=1)NC(C(C)(C)COC(CN)=O)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 833
• XLogP3: 2.8
• Topological Polar Surface Area: 139